4-hydroxy-N'-[1-(2-thienyl)ethylidene]benzohydrazide

• IUPAC Name: 4-hydroxy-N-[(Z)-1-thiophen-2-ylethylideneamino]benzamide
• InChI: InChI=1S/C13H12N2O2S/c1-9(12-3-2-8-18-12)14-15-13(17)10-4-6-11(16)7-5-10/h2-8,16H,1H3,(H,15,17)/b14-9-
• InChI Key: HFSNLFUJGCTBPZ-ZROIWOOFSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)O)C2=CC=CS2
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)O)/C2=CC=CS2
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol

Description

4-hydroxy-N'-[1-(2-thienyl)ethylidene]benzohydrazide, also known as HTEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its unique properties, including its synthesis method, mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 4-hydroxy-N'-[1-(2-thienyl)ethylidene]benzohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for the replication of DNA. This inhibition leads to the accumulation of DNA damage and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the modulation of the immune system. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells.

Advantages and Limitations for Lab Experiments

4-hydroxy-N'-[1-(2-thienyl)ethylidene]benzohydrazide has several advantages as a chemical compound for laboratory experiments, including its high purity, solubility in organic solvents, and stability under various conditions. However, this compound also has limitations, including its low water solubility and potential toxicity at high concentrations. These limitations must be taken into consideration when designing experiments using this compound.

Future Directions

There are several future directions for research on 4-hydroxy-N'-[1-(2-thienyl)ethylidene]benzohydrazide, including its potential applications in drug development, materials science, and catalysis. In drug development, this compound could be further investigated for its anticancer properties and its potential as a therapeutic agent for other diseases. In materials science, this compound could be used as a building block for the synthesis of novel materials with unique properties. In catalysis, this compound could be further investigated as a catalyst for various reactions, including the synthesis of pyrazole derivatives.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research on this compound have been extensively studied. Further research on this compound could lead to the development of new therapeutic agents for various diseases and the synthesis of novel materials with unique properties.

Scientific Research Applications

4-hydroxy-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated for its anticancer properties and its ability to inhibit the growth of cancer cells. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, this compound has been used as a catalyst for various reactions, including the synthesis of pyrazole derivatives.